6-(2-Methoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H19N5O3S2
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 6-(2-methoxyphenyl)-3-(1-methylsulfonylpiperidin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H19N5O3S2/c1-24-13-6-4-3-5-12(13)15-19-21-14(17-18-16(21)25-15)11-7-9-20(10-8-11)26(2,22)23/h3-6,11H,7-10H2,1-2H3
• InChI Key: ZOIIPDGWBCZCFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4CCN(CC4)S(=O)(=O)C

Description

6-(2-Methoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a fused heterocyclic derivative comprising a triazolo-thiadiazole core, substituted at position 6 with a (2-methoxyphenoxy)methyl group and at position 3 with a 1-(methylsulfonyl)-4-piperidinyl moiety . The methoxy and sulfonyl groups are critical for modulating the compound's lipophilicity, solubility, and receptor interactions, which directly influence its pharmacological activity . This scaffold is of significant interest in scientific research due to its diverse potential biological activities. The compound is explored for its applications in medicinal chemistry, particularly as an enzyme inhibitor or receptor modulator . Studies on similar triazolo-thiadiazole derivatives have demonstrated potent anticancer effects via apoptosis induction and angiogenesis inhibition . Other research indicates that this class of compounds exhibits significant antimicrobial properties, with some derivatives showing activity against strains such as Staphylococcus aureus and Escherichia coli . Furthermore, related structures have been identified as hit compounds with anti-exudative activity in anti-inflammatory models, highlighting the crucial role of substituents on the core scaffold . The mechanism of action for such compounds often involves interaction with specific molecular targets; for instance, it may act as an enzyme inhibitor by binding to the active site, thereby blocking substrate access and inhibiting enzymatic activity . The synthetic route to this compound typically involves the cyclocondensation of 4-amino-5-thiol-triazole precursors with substituted carboxylic acids under acid-catalyzed conditions, such as in phosphorous oxychloride (POCl₃) . This product is intended for research purposes only and is not for human or veterinary use.

Biological Activity

The compound 6-(2-Methoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to a class of heterocyclic compounds known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer, antioxidant, and anti-diabetic properties based on recent research findings.

Chemical Structure

The compound's structure can be represented as follows:

• Molecular Formula : C$_{15}$H$_{18}$N$_{4}$O$_{2}$S
• IUPAC Name : 6-(2-methoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

This structure features a triazole and thiadiazole ring system, which are often associated with various pharmacological effects.

Anticancer Activity

Recent studies have highlighted the potential of triazolo-thiadiazole derivatives in cancer treatment. For instance:

• In Vitro Studies : The compound was tested against multiple cancer cell lines including leukemia and breast cancer. It demonstrated significant growth inhibition rates. In particular, derivatives of similar structures showed promising antitumor activity against 60 different cancer cell lines at the National Cancer Institute (NCI) using the sulforhodamine B assay method .
• Mechanism of Action : The anticancer effects are believed to be mediated through the induction of apoptosis and inhibition of cell proliferation pathways. The presence of the methoxy group may enhance its lipophilicity and cellular uptake.

Antioxidant Activity

The antioxidant potential of this compound has also been evaluated:

• DPPH Scavenging Assay : Compounds related to this structure exhibited notable antioxidant activity with IC50 values indicating effective free radical scavenging capabilities. For example, one derivative showed an IC50 value of 16.97 µg/mL .

Anti-Diabetic Activity

The anti-diabetic properties were assessed using a streptozotocin-induced model in rats:

• Blood Glucose Lowering Effects : Some derivatives demonstrated significant reductions in blood glucose levels (up to 59.15% lowering activity), suggesting potential therapeutic applications in diabetes management .

Case Studies and Research Findings

Study	Activity Tested	Findings
Study 1	Anticancer	Significant growth inhibition across multiple cancer cell lines with a focus on breast cancer cells .
Study 2	Antioxidant	Exhibited strong DPPH scavenging activity with an IC50 of 16.97 µg/mL .
Study 3	Anti-Diabetic	Achieved up to 59.15% reduction in blood glucose levels in diabetic rat models .

Comparison with Similar Compounds

Key Observations :

• Adamantyl substituents (e.g., compound 5e) enhance rigidity and hydrophobic interactions, contributing to potent activity against HepG2 cells .
• Pyrazole-naphthoxy derivatives (CPNT, FPNT) exhibit superior cytotoxicity compared to doxorubicin, likely due to enhanced DNA intercalation and apoptosis induction .

Antimicrobial and Enzyme Inhibition Profiles

Compound	Substituents	Biological Activity	Reference
Target Compound	2-Methoxyphenyl, methylsulfonyl-piperidinyl	Not reported (potential kinase inhibition)
3-(3-Chlorophenyl)-6-aryl-5,6-dihydro derivatives (5a–j)	3-Chlorophenyl, aryl	MIC: 6.25–12.5 mg/L (bacterial strains)
3-(5'-Fluoro-2'-methoxybiphenyl)-6-substituted (3a–j)	Fluoro-methoxybiphenyl	Anticancer (promising compounds 3b, 3g)
3-(2-Chlorophenyl)-6-(4-methoxy-phenoxy)methyl	2-Chlorophenyl, phenoxy	p38 MAPK inhibition (IC₅₀: 0.3 μM)

Key Observations :

• Chlorophenyl and aryl substituents (e.g., compound 5a–j) enhance antimicrobial activity, likely due to increased membrane permeability .
• The p38 MAPK inhibitor (3-(2-chlorophenyl)-6-(4-methoxy-phenoxy)methyl) demonstrates the scaffold’s versatility in targeting inflammatory pathways .

Key Observations :

• Microwave-assisted synthesis (e.g., compounds 3a–j) improves yields (70–85%) and reduces reaction times compared to conventional methods .
• Adamantyl derivatives require multi-step purification, resulting in moderate yields (46–65%) .

Preparation Methods

Step 1: Synthesis of the Triazolothiadiazine Core

• Starting Material: 4-Amino-3-mercaptotriazole derivatives, prepared via condensation of thiosemicarbazides with aromatic acids or esters.
• Method: Condensation of 4-amino-3-mercaptotriazoles with α-halo compounds such as α-bromo ketones or α-halo esters in the presence of heteropolyacid catalysts under reflux conditions leads to the formation of the fused triazolothiadiazine core.

Step 2: Introduction of the 2-Methoxyphenyl Group

• Approach: Reflux of the core heterocycle with 2-methoxyphenyl boronic acids or via electrophilic aromatic substitution using suitable methoxyphenyl derivatives, under conditions favoring substitution at the desired position.

Step 3: Functionalization with the Piperidinyl Derivative

• Method: Nucleophilic substitution or coupling reactions with 1-(methylsulfonyl)-4-piperidinyl derivatives, often facilitated by activating agents such as carbodiimides or via nucleophilic attack on electrophilic centers introduced in the previous step.

Step 4: Final Purification

• The product is purified via recrystallization from suitable solvents such as ethanol or methanol, confirmed by spectral analysis (NMR, IR, MS).

Supporting Data and Reaction Conditions

The synthesis of related compounds demonstrates the importance of controlling reaction conditions to optimize yields and purity:

Parameter	Typical Range	Notes
Temperature	80–120°C	Reflux conditions are common for cyclization steps
Solvent	Ethanol, acetic acid, or ethyl acetate	Choice depends on the step and reagents
Catalysts	Heteropolyacids, sodium hydroxide, or potassium hydroxide	For cyclization and substitution reactions
Reaction Time	4–24 hours	Longer times for complex substitutions
Yields	38–75%	Dependent on substrate purity and reaction optimization

In-Depth Analysis of the Synthetic Pathway

The synthesis pathway emphasizes the versatility of the 4-amino-3-mercaptotriazole scaffold, which can be cyclized with various electrophiles to generate the heterocyclic core. The subsequent functionalization with aromatic groups and piperidinyl derivatives is achieved through nucleophilic substitution or coupling reactions, often facilitated by activating agents or under reflux conditions.

The key challenges include:

• Achieving regioselectivity in aromatic substitution.
• Controlling the oxidation state of sulfur during sulfonylation.
• Optimizing reaction conditions to prevent side reactions such as polymerization or over-alkylation.

Q & A

Q. What are the optimal synthetic routes for preparing 6-(2-Methoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole?

The synthesis typically involves a multi-step process:

• Step 1 : Formation of a pyrazole intermediate via condensation of 1-(4-methoxyphenyl)ethan-1-one with diethyl oxalate in the presence of NaH in toluene .
• Step 2 : Conversion to 4-amino-5-(5-(4-methoxyphenyl)pyrazol-3-yl)-1,2,4-triazole-3-thiol using hydrazine hydrate .
• Step 3 : Cyclocondensation with aromatic carboxylic acids (e.g., methylsulfonyl-piperidine-substituted acids) in phosphorus oxychloride (POCl₃) under reflux (2–16 hours) to form the triazolo-thiadiazole core .
• Critical Parameters : Reaction time (prolonged reflux improves yield), stoichiometric control of POCl₃ (excess enhances electrophilicity), and purification via recrystallization (e.g., ethanol-DMF mixtures) .

Q. Which spectroscopic and analytical methods are most effective for confirming the structural integrity of this compound?

• 1H NMR : Assign peaks for methoxyphenyl protons (δ 3.8–4.0 ppm for OCH₃), piperidinyl protons (δ 2.5–3.5 ppm), and methylsulfonyl groups (δ 3.1–3.3 ppm) .
• IR Spectroscopy : Confirm S=O stretches (1130–1150 cm⁻¹ for methylsulfonyl) and C=N/C-S bonds (1500–1600 cm⁻¹) .
• Elemental Analysis : Validate C, H, N, S percentages (e.g., ±0.3% deviation from theoretical values) .
• Chromatography-Mass Spectrometry (LC-MS) : Confirm molecular ion peaks and purity (>95%) .

Q. How do substituents at the 6-position of the triazolo-thiadiazole core influence physicochemical properties?

• Methoxyphenyl Groups : Enhance solubility via polar OCH₃ interactions and modulate logP values (e.g., logP ≈ 2.5–3.0) .
• Fluorine Substituents : Increase dipole moments (Δχ = 1.43 for C-F vs. C-H), improving intermolecular interactions with biological targets .
• Methylsulfonyl-Piperidine : Introduces steric bulk and hydrogen-bonding capacity, potentially affecting bioavailability .

Advanced Research Questions

Q. What computational strategies are recommended to predict the antifungal activity of this compound against targets like 14-α-demethylase (CYP51)?

• Molecular Docking : Use PDB structures (e.g., 3LD6) to simulate binding poses. Focus on interactions between the triazolo-thiadiazole core and the heme cofactor or active-site residues (e.g., Thr311, Tyr118) .
• MD Simulations : Assess stability of ligand-enzyme complexes over 50–100 ns trajectories to evaluate binding free energies (MM-PBSA/GBSA) .
• Pharmacophore Modeling : Identify critical features (e.g., sulfonyl hydrogen-bond acceptors, aromatic π-π stacking) for activity optimization .

Q. How can contradictory biological activity data across derivatives be resolved methodologically?

• Comparative SAR Studies : Systematically vary substituents (e.g., replacing methoxy with fluorine) and test against isogenic fungal strains .
• Crystallographic Analysis : Resolve X-ray structures to correlate conformational flexibility (e.g., dihedral angles between triazolo-thiadiazole and aryl groups) with activity .
• In Vitro/In Vivo Correlation : Validate enzyme inhibition (IC₅₀) with antifungal efficacy in animal models to rule off-target effects .

Q. What strategies improve the pharmacokinetic profile of triazolo-thiadiazole derivatives?

• Salt Formation : Synthesize hydrochloride or sodium salts to enhance aqueous solubility (e.g., 6-(2,6-dichlorophenyl) derivatives) .
• Prodrug Design : Introduce hydrolyzable groups (e.g., esters) at the piperidinyl nitrogen to improve membrane permeability .
• LogP Optimization : Replace hydrophobic substituents (e.g., methylsulfonyl) with polar groups (e.g., hydroxyl) while maintaining target affinity .